Ethyl 6-oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-3-pyridazinecarboxylate

• IUPAC Name: ethyl 6-oxo-1-phenyl-4-(trifluoromethyl)pyridazine-3-carboxylate
• InChI: InChI=1S/C14H11F3N2O3/c1-2-22-13(21)12-10(14(15,16)17)8-11(20)19(18-12)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key: OPVFUZMIMRUMOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1C(F)(F)F)C2=CC=CC=C2
• Molecular Formula: C14H11F3N2O3
• Molecular Weight: 312.24 g/mol

Description

Ethyl 6-oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-3-pyridazinecarboxylate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has a unique chemical structure, which makes it an interesting subject of research.

Scientific Research Applications

Antimicrobial Synthesis

Ethyl 6-oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-3-pyridazinecarboxylate has been used in the synthesis of antimicrobial agents. For instance, its utility in the synthesis of new pyrimidine derivatives, which demonstrated antimicrobial properties, has been reported by Farag, Kheder, and Mabkhot (2008) in their study published in Heterocycles (Farag, Kheder, & Mabkhot, 2008).

Herbicidal Applications

This compound also finds application in the field of agriculture, particularly in the synthesis of herbicides. Xu et al. (2008) synthesized and evaluated novel pyridazine derivatives with herbicidal activities, starting from this compound, as detailed in the Journal of Agricultural and Food Chemistry (Xu et al., 2008).

Catalyst in Synthesis Reactions

Moreover, it serves as an intermediate in various synthesis reactions. For example, Babaie and Sheibani (2011) utilized this compound in a reaction to produce pyranopyrazoles, indicating its role as a catalyst in chemical synthesis, as reported in the Arabian Journal of Chemistry (Babaie & Sheibani, 2011).

Synthesis of New Heterocyclic Compounds

Additionally, it is instrumental in creating new heterocyclic compounds with potential antibacterial applications. Azab, Youssef, and El-Bordany (2013) conducted a study published in Molecules, focusing on synthesizing new heterocyclic compounds containing a sulfonamido moiety using this chemical as a precursor (Azab, Youssef, & El-Bordany, 2013).

Water Oxidation Catalysts

Finally, its derivatives have been explored in the synthesis of catalysts for water oxidation, as detailed in a study by Zong and Thummel (2005) in the Journal of the American Chemical Society (Zong & Thummel, 2005).